Cas no 1391068-10-2 (1-(S)-O-(5-Isoquinolinesulfonyl)-N-methyltyrosyl-4-phenyl-piperazine)

• Product Name: 1-(S)-O-(5-Isoquinolinesulfonyl)-N-methyltyrosyl-4-phenyl-piperazine
• CAS No: 1391068-10-2
• MF: C₂₉H₃₀N₄O₄S
• MW: 530.637905597687
• CID: 2253716
• Update Time: 2025-08-04

1-(S)-O-(5-Isoquinolinesulfonyl)-N-methyltyrosyl-4-phenyl-piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(S)-O-(5-Isoquinolinesulfonyl)-N-methyltyrosyl]-4-phenyl-piperazine
• NXMWYNHVTRXLKA-MHZLTWQESA-N
• 1-(S)-O-(5-Isoquinolinesulfonyl)-N-methyltyrosyl-4-phenyl-piperazine

• Inchi： 1S/C29H30N4O4S/c1-30-27(29(34)33-18-16-32(17-19-33)24-7-3-2-4-8-24)20-22-10-12-25(13-11-22)37-38(35,36)28-9-5-6-23-21-31-15-14-26(23)28/h2-15,21,27,30H,16-20H2,1H3/t27-/m0/s1
• InChI Key： NXMWYNHVTRXLKA-MHZLTWQESA-N
• SMILES： C1C2=C(C(S(OC3=CC=C(C[C@H](NC)C(=O)N4CCN(C5=CC=CC=C5)CC4)C=C3)(=O)=O)=CC=C2)C=CN=1

Computed Properties

• Exact Mass: 530.199
• Monoisotopic Mass: 530.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 858
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(S)-O-(5-Isoquinolinesulfonyl)-N-methyltyrosyl-4-phenyl-piperazine

1-(S)-O-(5-Isoquinolinesulfonyl)-N-methyltyrosyl-4-phenyl-piperazine: A Comprehensive Overview

1-(S)-O-(5-Isoquinolinesulfonyl)-N-methyltyrosyl-4-phenyl-piperazine, with the CAS number 1391068-10-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to as SIK-7354, is a derivative of tyrosine and piperazine, featuring a unique combination of functional groups that contribute to its potential therapeutic applications.

The structure of 1-(S)-O-(5-Isoquinolinesulfonyl)-N-methyltyrosyl-4-phenyl-piperazine is characterized by a central piperazine ring, which is substituted with a phenyl group and an N-methyltyrosine moiety. The tyrosine residue is further modified by an O-sulfonyl group derived from 5-isoquinoline. This intricate arrangement of functional groups imparts the compound with specific biological activities and pharmacological properties.

Recent studies have highlighted the potential of 1-(S)-O-(5-Isoquinolinesulfonyl)-N-methyltyrosyl-4-phenyl-piperazine in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate specific signaling pathways involved in neuronal survival and function, potentially offering neuroprotective benefits.

In addition to its neuroprotective effects, 1-(S)-O-(5-Isoquinolinesulfonyl)-N-methyltyrosyl-4-phenyl-piperazine has been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 1-(S)-O-(5-Isoquinolinesulfonyl)-N-methyltyrosyl-4-phenyl-piperazine has also been extensively studied. It exhibits good oral bioavailability and favorable pharmacokinetic parameters, which are essential for its development as a therapeutic agent. Preclinical studies have shown that it can effectively cross the blood-brain barrier, enhancing its potential for treating central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(S)-O-(5-Isoquinolinesulfonyl)-N-methyltyrosyl-4-phenyl-piperazine in human subjects. Early results from phase I trials have indicated that it is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

The mechanism of action of 1-(S)-O-(5-Isoquinolinesulfonyl)-N-methyltyrosyl-4-phenyl-piperazine is multifaceted. It has been shown to interact with multiple molecular targets, including protein kinases, ion channels, and receptors involved in cellular signaling pathways. This broad spectrum of activity contributes to its potential as a multi-target therapeutic agent.

In conclusion, 1-(S)-O-(5-Isoquinolinesulfonyl)-N-methyltyrosyl-4-phenyl-piperazine (CAS 1391068-10-2) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases, inflammation, and other medical conditions. As ongoing studies continue to unravel its full potential, this compound holds significant promise for improving patient outcomes and advancing medical science.